Cas no 270929-31-2 (tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate
• CAS No: 270929-31-2
• MF: C₁₂H₁₅Cl₂N₃O₂
• MW: 304.172400712967
• CID: 6059570
• PubChem ID: 15469664
• Update Time: 2025-10-19

tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(2,6-dichloro-pyrimidin-4-yl)-carbamic acid tert-butyl ester
• Carbamic acid, cyclopropyl(2,6-dichloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate
• tert-butyl cyclopropyl(2,6-dichloropyrimidin-4-yl)carbamate
• 270929-31-2
• EN300-12446957

• Inchi： 1S/C12H15Cl2N3O2/c1-12(2,3)19-11(18)17(7-4-5-7)9-6-8(13)15-10(14)16-9/h6-7H,4-5H2,1-3H3
• InChI Key： NSKNLSIFAOFRNY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CC1)C1C=C(Cl)N=C(Cl)N=1

Computed Properties

• Exact Mass: 303.0541321g/mol
• Monoisotopic Mass: 303.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 409.0±30.0 °C(Predicted)
• pka: -0.97±0.10(Predicted)

Additional information on tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate

Professional Introduction to Compound with CAS No. 270929-31-2 and Product Name: tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate

The compound with the CAS number 270929-31-2 and the product name tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's identity is its N-cyclopropyl moiety, which is attached to a carbamate group. The carbamate functionality is further linked to a 2,6-dichloropyrimidin-4-yl ring system. This specific arrangement of atoms imparts a high degree of chemical versatility, enabling the compound to interact with biological targets in novel ways. The presence of chlorine atoms at the 2 and 6 positions of the pyrimidine ring enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The pyrimidine scaffold, in particular, is a privileged structure that has been extensively explored for its pharmacological properties. Compounds containing pyrimidine rings have shown promise in various therapeutic areas, including oncology, antiviral therapy, and inflammation management. The tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate is no exception and has been studied for its potential as a lead compound in developing new therapeutic agents.

In vitro studies have demonstrated that this compound exhibits notable biological activity. Specifically, it has been found to interact with certain enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that it may inhibit the activity of enzymes such as kinases, which are often overexpressed in cancer cells. Additionally, the compound's interaction with other biological targets has been explored, indicating its potential as a multitargeted drug candidate.

The synthesis of tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the N-cyclopropyl group and the carbamate moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyrimidine ring system. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's structural complexity.

The pharmacokinetic properties of this compound are another area of interest. Understanding how a molecule behaves within an organism is crucial for determining its efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are encouraging for further development as they suggest that the compound may have good bioavailability and reduced toxicity.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The growing burden of chronic diseases has necessitated the development of novel therapeutic strategies. Compounds like tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate offer hope by providing new chemical entities that can be optimized for specific therapeutic applications. Ongoing research aims to refine its structure-activity relationships (SARs) to enhance its potency and selectivity.

The role of computational chemistry in understanding and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been utilized to predict how tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts toward more effective drug design.

In conclusion,tert-butyl N-cyclopropyl-N-(2,6-dichloropyrimidin-4-yl)carbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutics. As research continues to uncover more about its properties and potential applications,270929-31-2 may play a pivotal role in addressing some of today's most pressing medical challenges.